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Compound of Interest

Compound Name: Tebipenem Pivoxil

Cat. No.: B1682725 Get Quote

An in-depth exploration of the chemical structure, properties, and mechanism of action of the

first orally available carbapenem antibiotic.

Introduction
Tebipenem Pivoxil is a groundbreaking antibiotic, representing the first orally bioavailable

carbapenem.[1] As a prodrug, it is formulated as the pivaloyloxymethyl ester of tebipenem, a

modification that significantly enhances its absorption and bioavailability, allowing for oral

administration.[1] This technical guide provides a comprehensive overview of Tebipenem
Pivoxil's chemical structure, physicochemical properties, mechanism of action, and key

experimental methodologies for its analysis, tailored for researchers, scientists, and

professionals in drug development.

Chemical Structure and Properties
Tebipenem Pivoxil is a complex molecule with a core carbapenem structure essential for its

antibacterial activity. Its chemical identity and key properties are summarized below.

Table 1: Chemical Identity of Tebipenem Pivoxil
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Identifier Value Reference(s)

IUPAC Name

2,2-

dimethylpropanoyloxymethyl

(4R,5S,6S)-3-[[1-(4,5-dihydro-

2-thiazolyl)-3-azetidinyl]thio]-6-

[(1R)-1-hydroxyethyl]-4-methyl-

7-oxo-1-azabicyclo[3.2.0]hept-

2-ene-2-carboxylic acid, (2,2-

dimethyl-1-oxopropoxy)methyl

ester

[2]

CAS Number 161715-24-8 [2]

Molecular Formula C22H31N3O6S2 [3]

Synonyms
L-084, ME1211, TBPM-PI,

Orapenem
[2]

Table 2: Physicochemical Properties of Tebipenem Pivoxil

Property Value Reference(s)

Molecular Weight 497.63 g/mol [3]

Melting Point 135 °C [4]

LogP 2.3 [3]

Solubility

DMSO: ~99 mg/mLDimethyl

formamide: ~30

mg/mLEthanol: ~87

mg/mLWater:

InsolubleDMSO:PBS (pH 7.2)

(1:6): ~0.14 mg/mL

[5][6]

Mechanism of Action
Tebipenem Pivoxil is a prodrug that is rapidly converted to its active form, tebipenem, in the

body. The primary mechanism of action of tebipenem is the inhibition of bacterial cell wall
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synthesis.

Prodrug Conversion
Upon oral administration, Tebipenem Pivoxil is absorbed and its ester bond is cleaved by

carboxylesterases, primarily in intestinal epithelial cells, to release the active moiety,

tebipenem.[5] This conversion is crucial for its oral bioavailability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Tebipenem - Wikipedia [en.wikipedia.org]

2. medkoo.com [medkoo.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1682725?utm_src=pdf-body-img
https://www.benchchem.com/product/b1682725?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Tebipenem
https://www.medkoo.com/products/10541
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Tebipenem Pivoxil | C22H31N3O6S2 | CID 9892071 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. Tebipenem pivoxil | 161715-24-8 | LGA71524 | Biosynth [biosynth.com]

5. cdn.caymanchem.com [cdn.caymanchem.com]

6. selleckchem.com [selleckchem.com]

To cite this document: BenchChem. [Tebipenem Pivoxil: A Technical Guide for Researchers
and Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682725#tebipenem-pivoxil-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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